N-(3-Bromopropyl) 4-Boronobenzamide

Specification

• CAS No.: 850567-41-8
• Molecular Formula: C10H13BBrNO3
• Molecular Weight: 285.93 g/mol
• IUPAC Name: [4-(3-bromopropylcarbamoyl)phenyl]boronic acid
• Standard InChI: InChI=1S/C10H13BBrNO3/c12-6-1-7-13-10(14)8-2-4-9(5-3-8)11(15)16/h2-5,15-16H,1,6-7H2,(H,13,14)
• Standard InChI Key: VUIXTFJREFABTF-UHFFFAOYSA-N
• SMILES: B(C1=CC=C(C=C1)C(=O)NCCCBr)(O)O
• Canonical SMILES: B(C1=CC=C(C=C1)C(=O)NCCCBr)(O)O

Introduction

N-(3-Bromopropyl) 4-Boronobenzamide, with the CAS number 850567-41-8, is a chemical compound used primarily in research settings. It is not intended for diagnostic or therapeutic use. This compound is often referred to by its chemical name or CAS number in scientific literature and product catalogs.

Applications

• Research Use: This compound is primarily used as a building block in organic synthesis, particularly in the development of pharmaceuticals and other complex molecules.

• Intermediates: It can serve as an intermediate in the synthesis of more complex molecules, especially those requiring boronic acid or bromoalkyl functionalities.

Safety Information

• Toxicity: Specific toxicity data for N-(3-Bromopropyl) 4-Boronobenzamide is not readily available, but compounds with similar structures may pose hazards due to their reactivity and potential biological activity.

• Handling: It should be handled with caution, using appropriate personal protective equipment (PPE) and following standard laboratory safety protocols.

Storage and Disposal

• Storage: Store in a cool, dry place away from incompatible substances.

• Disposal: Dispose of according to local regulations and guidelines for hazardous waste.

Data Tables

Given the limited availability of specific data on N-(3-Bromopropyl) 4-Boronobenzamide, the following table provides general information on similar compounds and their applications:

Compound Type	Application	Example Use
Boronic Acids	Pharmaceutical Synthesis	Building blocks for complex molecules
Bromoalkyl Compounds	Organic Synthesis	Intermediates in chemical reactions
Benzamides	Biological Studies	Potential antimicrobial or anticancer agents